Cas no 2228673-75-2 (1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol
• CAS No: 2228673-75-2
• MF: C₈H₁₃F₃O₂
• MW: 198.182833433151
• CID: 6396369
• PubChem ID: 165638505
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol
• 2228673-75-2
• EN300-2007465

• Inchi： 1S/C8H13F3O2/c1-5-6(2-3-13-5)4-7(12)8(9,10)11/h5-7,12H,2-4H2,1H3
• InChI Key： JVMCEFGOTRYJTJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCOC1C)O)(F)F

Computed Properties

• Exact Mass: 198.08676414g/mol
• Monoisotopic Mass: 198.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol (CAS No: 2228673-75-2)

1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol (CAS No: 2228673-75-2) is a fluorinated alcohol with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, characterized by its trifluoromethyl group and an oxygen-containing heterocyclic ring, exhibits intriguing pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol consists of a propanol backbone modified with a trifluoromethyl substituent at the 1-position and an ethylene oxide (oxane) ring linked at the 3-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the oxane ring introduces additional conformational flexibility. This combination of structural features makes the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity, improved pharmacokinetic profiles, and resistance to metabolic degradation. The trifluoromethyl group, a common fluorine-containing moiety, is particularly valued for its ability to modulate electronic properties and hydrogen bonding interactions. This has led to its widespread use in pharmaceuticals, agrochemicals, and materials science. The incorporation of such groups into biologically active molecules often results in improved efficacy and selectivity.

The oxane ring in 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol contributes to the compound's ability to engage in multiple non-covalent interactions with biological targets. This structural feature is particularly useful for designing molecules that can bind tightly to protein receptors or enzymes. The flexibility provided by the oxane ring allows for optimal alignment with target sites, enhancing binding affinity and therapeutic potential.

Recent studies have highlighted the potential of fluorinated alcohols as intermediates in the synthesis of bioactive compounds. The unique reactivity of the trifluoromethyl group and the oxygen atom in the oxane ring enables diverse chemical transformations, making this compound a valuable building block for synthetic chemists. Researchers have explored its use in generating novel analogs with tailored pharmacological properties.

The pharmacological profile of 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising lead for further optimization. The combination of lipophilicity and hydrogen bonding capabilities provided by its structure allows it to interact effectively with biological macromolecules. This has opened up possibilities for its application in treating various therapeutic areas, including inflammatory diseases and infectious disorders.

The synthesis of 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the trifluoromethyl group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the oxane ring demands precise control over reaction conditions to avoid unwanted side products.

Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds like 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol on a scalable basis. These improvements have enabled researchers to explore more intricate molecular architectures without compromising on yield or quality. The growing toolkit for fluorine chemistry has also facilitated the development of novel synthetic routes that are more efficient and environmentally friendly.

The potential applications of 1,1,1-trifluoro-3-(2-methyloxolan-3-yl)propan-2-ol extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and specialty chemicals. For instance, fluorinated alcohols have been employed in designing advanced polymers and coatings that exhibit enhanced durability and chemical resistance.

In conclusion, 1,1,1-trifluoro-3-(2-methyloxolan-yloxy)propananediol (CAS No: 22286737522) represents an exciting opportunity for innovation in medicinal chemistry and chemical biology. Its combination of structural features—such as the trifluoromethyl group and oxane ring—makes it a versatile scaffold for developing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, 222867377522 will undoubtedly play a significant role in shaping future therapeutic strategies.